Cas no 1997234-39-5 (1-(1,2,5-thiadiazol-3-yl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(1,2,5-thiadiazol-3-yl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 1997234-39-5
• MF: C₆H₇ClN₂O₂S₂
• MW: 238.714977502823
• CID: 6076760
• PubChem ID: 165495026
• Update Time: 2025-06-14

1-(1,2,5-thiadiazol-3-yl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(1,2,5-thiadiazol-3-yl)methylcyclopropane-1-sulfonyl chloride
• 1-[(1,2,5-thiadiazol-3-yl)methyl]cyclopropane-1-sulfonyl chloride
• EN300-1143363
• 1997234-39-5

• Inchi： 1S/C6H7ClN2O2S2/c7-13(10,11)6(1-2-6)3-5-4-8-12-9-5/h4H,1-3H2
• InChI Key： KJZQMIYZGBKRDM-UHFFFAOYSA-N
• SMILES： ClS(C1(CC2C=NSN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 237.9637475g/mol
• Monoisotopic Mass: 237.9637475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 96.5Ų

Additional information on 1-(1,2,5-thiadiazol-3-yl)methylcyclopropane-1-sulfonyl chloride

Research Briefing on 1-(1,2,5-thiadiazol-3-yl)methylcyclopropane-1-sulfonyl chloride (CAS: 1997234-39-5) in Chemical Biology and Pharmaceutical Applications

The compound 1-(1,2,5-thiadiazol-3-yl)methylcyclopropane-1-sulfonyl chloride (CAS: 1997234-39-5) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This sulfonyl chloride derivative, characterized by the presence of a thiadiazole ring and a cyclopropane moiety, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its utility in the development of enzyme inhibitors, covalent protein modifiers, and novel therapeutic agents targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a key building block in the synthesis of irreversible inhibitors for cysteine proteases. Researchers utilized 1-(1,2,5-thiadiazol-3-yl)methylcyclopropane-1-sulfonyl chloride to develop potent inhibitors of cathepsin B, showing remarkable selectivity and improved pharmacokinetic properties compared to previous generations of inhibitors. The study emphasized the compound's ability to form stable covalent bonds with target enzymes while maintaining favorable metabolic stability.

In parallel research, scientists have explored the application of this compound in PROTAC (Proteolysis Targeting Chimera) technology. The reactive sulfonyl chloride group enables efficient conjugation with E3 ligase ligands, while the thiadiazole moiety provides optimal spacing and orientation for target protein engagement. Recent preclinical data presented at the 2024 American Chemical Society meeting showed promising results in targeted protein degradation of oncogenic targets, particularly in hematological malignancies.

The compound's mechanism of action has been further elucidated through structural biology studies. X-ray crystallography analyses revealed that the cyclopropane ring induces significant conformational constraints that enhance binding specificity, while the thiadiazole nitrogen atoms participate in critical hydrogen bonding interactions with protein targets. These structural insights, published in Nature Chemical Biology in early 2024, have opened new avenues for rational drug design using this scaffold.

From a synthetic chemistry perspective, recent advancements have improved the production efficiency of 1-(1,2,5-thiadiazol-3-yl)methylcyclopropane-1-sulfonyl chloride. A 2023 patent application (WO2023/154672) disclosed a novel catalytic system for its preparation, achieving higher yields (85-92%) and better purity (>99%) compared to traditional methods. This development is particularly significant for scaling up production to meet the growing demand in pharmaceutical R&D.

Safety and toxicological assessments of this compound have progressed substantially. Recent in vitro and in vivo studies indicate favorable safety profiles when used as an intermediate in drug synthesis, with minimal off-target reactivity observed in comprehensive proteome-wide screening. However, researchers caution that proper handling protocols are essential due to the compound's reactivity as a sulfonyl chloride.

Looking forward, the unique properties of 1-(1,2,5-thiadiazol-3-yl)methylcyclopropane-1-sulfonyl chloride position it as a promising candidate for multiple therapeutic areas. Current research initiatives are exploring its application in neurodegenerative diseases, where its ability to cross the blood-brain barrier and selectively modify target proteins shows particular promise. Additionally, its potential in antibiotic development against drug-resistant bacteria is under investigation, leveraging its novel mechanism of action against bacterial enzymes.